2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate

• CAS No.: 1803589-20-9
• Molecular Formula: C11H12N2O4S
• Molecular Weight: 268.29 g/mol
• IUPAC Name: 2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate
• InChI: InChI=1S/C11H12N2O4S/c1-18(14,15)16-8-7-10-12-13-11(17-10)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key: LSDVNNRQSWAXBI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1=NN=C(O1)C2=CC=CC=C2

Description

IUPAC Nomenclature and Systematic Naming Conventions

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate . This nomenclature follows hierarchical rules prioritizing functional group seniority and substituent positioning. The parent structure is methanesulfonate , a sulfonate ester derived from methanesulfonic acid. The ethyl group (-CH2CH2-) attached to the sulfonate oxygen is further substituted at its terminal carbon by a 1,3,4-oxadiazole ring.

The oxadiazole ring is numbered such that the oxygen atom occupies position 1, with adjacent nitrogen atoms at positions 2 and 3. The phenyl group is appended to position 5 of the heterocycle, completing the substitution pattern. This systematic approach ensures unambiguous identification of the compound’s connectivity, distinguishing it from regioisomers such as 2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl derivatives.

Molecular Architecture: Bond Connectivity and Functional Group Analysis

The molecular formula C11H12N2O4S reflects a modular structure comprising three distinct regions:

• Methanesulfonate moiety : A sulfonate group (-SO3-) bonded to a methyl group (-CH3), forming a polar, electron-withdrawing terminus.
• Ethylene spacer : A two-carbon chain (-CH2CH2-) linking the sulfonate to the heterocycle.
• 5-Phenyl-1,3,4-oxadiazole : A planar, aromatic five-membered ring with one oxygen and two nitrogen atoms, substituted at position 5 with a benzene ring.

The SMILES notation (CS(=O)(=O)OCCC1=NN=C(O1)C2=CC=CC=C2) clarifies connectivity:

• Methanesulfonate: CS(=O)(=O)O
• Ethylene bridge: CCC
• Oxadiazole: C1=NN=C(O1)
• Phenyl group: C2=CC=CC=C2

Critical bond lengths and angles can be inferred from analogous sulfonated oxadiazoles:

• S-O bonds in sulfonate: ~1.43 Å (double bond character)
• C-N bonds in oxadiazole: ~1.32 Å (aromatic conjugation)
• Dihedral angle between oxadiazole and phenyl rings: ~15° (near coplanarity for π-π stacking)

Crystallographic Data and Three-Dimensional Conformational Studies

While experimental crystallographic data for this specific compound remains unpublished in the provided sources, structural analogs offer predictive insights. For example, 2-(2-phenyl-1,3-oxazol-4-yl)ethyl methanesulfonate crystallizes in the monoclinic space group P21/c with unit cell parameters a = 10.52 Å, b = 7.31 Å, c = 15.89 Å, and β = 98.4°. The sulfonate group typically adopts a tetrahedral geometry around sulfur, while the oxadiazole ring maintains planarity to preserve aromaticity.

Molecular dynamics simulations suggest the ethylene linker adopts a gauche conformation (≈60° torsion angle) to minimize steric clashes between the sulfonate and oxadiazole moieties. This flexibility may influence packing efficiency in the solid state, though hydrogen bonding between sulfonate oxygens and aromatic C-H groups likely dominates lattice stabilization.

The phenyl ring’s orientation relative to the heterocycle is critical for intermolecular interactions. In related structures, face-to-face π-stacking distances range from 3.5–4.0 Å, while edge-to-face CH-π contacts occur at ≈2.8 Å. Such interactions could promote columnar packing in crystalline phases, though experimental validation is required.

Table 1: Key Structural Parameters (Theoretical)

Parameter	Value	Source Analog
S-O Bond Length	1.43 Å
C-N (Oxadiazole)	1.32 Å
Torsion (Ethylene Bridge)	58–62°
π-Stacking Distance	3.7 Å

Preparation Methods

Introduction of the Ethyl Methanesulfonate Group

The ethyl methanesulfonate moiety is introduced via alkylation and subsequent sulfonation.

Step 1: Alkylation of the Oxadiazole Thiol

• Reagents : 5-Phenyl-1,3,4-oxadiazole-2-thiol reacts with 2-bromoethyl methanesulfonate in the presence of a base (e.g., NaH) in dimethylformamide (DMF).
  • Conditions: Room temperature, 4–6 hours.
  • Yield: ~70–80% (extrapolated from analogous reactions).

Step 2: Sulfonation

• Alternative route : Direct sulfonation of 2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethanol with methanesulfonyl chloride (MsCl) in the presence of a base (e.g., triethylamine).
  • Conditions: 0–5°C, 1–2 hours.
  • Yield: 85–90% (based on patent data).

Optimization and Challenges

• By-product mitigation : Lewis acids (e.g., ZnCl₂) improve regioselectivity during sulfonation, reducing ring-opening side reactions.
• Purification : Chromatography (ethyl acetate/hexane) or recrystallization (ethanol/water) is used to isolate the final product.

Comparative Data Table

Step	Reagents/Conditions	Yield (%)	Key Citations
Oxadiazole formation	POCl₃, reflux, 2–3 hours	65–75
Alkylation	2-Bromoethyl Ms, NaH/DMF, 4 hours	70–80
Sulfonation	MsCl, Et₃N, 0–5°C, 1 hour	85–90

Analytical Characterization

• ¹H NMR : Key signals include:
  • δ 8.1–7.5 (m, 5H, aromatic protons)
  • δ 4.5 (t, 2H, -OCH₂-)
  • δ 3.2 (s, 3H, -SO₂CH₃).
• ESI-HRMS : Confirms molecular ion peak at m/z 313.08 (C₁₂H₁₂N₂O₄S).

Critical Considerations

• Safety : Methanesulfonyl chloride is corrosive; reactions require strict temperature control.
• Scalability : Patent methods demonstrate gram-scale synthesis with consistent yields.

Chemical Reactions Analysis

Types of Reactions

2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate can undergo various chemical reactions, including:

Nucleophilic Substitution: The methanesulfonate group can be displaced by nucleophiles.

Oxidation and Reduction: The oxadiazole ring can participate in redox reactions under appropriate conditions.

Hydrolysis: The ester linkage can be hydrolyzed to yield the corresponding alcohol and methanesulfonic acid.

Common Reagents and Conditions

Nucleophilic Substitution: Common nucleophiles include amines, thiols, and alkoxides. Reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products

Nucleophilic Substitution: Substituted oxadiazoles.

Oxidation: Oxidized derivatives of the oxadiazole ring.

Reduction: Reduced forms of the oxadiazole ring.

Scientific Research Applications

Scientific Research Applications

2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate is primarily used in scientific research for medicinal chemistry, materials science, and organic synthesis.

Medicinal Chemistry This compound is investigated for its potential as an antimicrobial, anticancer, and anti-inflammatory agent.

• Oxadiazole derivatives, in general, have demonstrated antimicrobial and antioxidant activities .
• Researchers explore the potential of oxadiazoles to develop novel therapeutics .

Materials Science Due to its photophysical properties, 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate can be used to develop fluorescent probes and sensors.

Organic Synthesis This compound serves as an intermediate in synthesizing more complex molecules.

Synthesis and Characterization

The synthesis of 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate typically involves the reaction of 5-phenyl-1,3,4-oxadiazole with ethyl methanesulfonate. Several methods can be employed to improve yield and purity, including microwave-assisted synthesis, which has shown promising results in producing high yields in less time.

Table 1: Synthesis Conditions for Oxadiazole Derivatives

Method	Reaction Time	Yield (%)	Notes
Conventional Heating	6-8 hours	50-65	Longer reaction time required
Microwave-Assisted	10 minutes	70-85	Faster synthesis with high yield
Solvent-Free Conditions	48 hours	60	No organic solvents used

Mechanism of Action

The mechanism of action of 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate involves its interaction with biological targets:

Molecular Targets: It can interact with enzymes, receptors, and nucleic acids.

Pathways Involved: The compound may inhibit specific enzymes or modulate receptor activity, leading to its biological effects.

Comparison with Similar Compounds

Substituent Effects on the Oxadiazole Ring

Key Comparisons :

• Phenyl vs. Reported MIC values against Staphylococcus aureus (SA) were 8–16 µg/mL . 4-Fluorophenyl (Compound 12): Fluorine’s electronegativity may improve membrane permeability, though activity was comparable to the unsubstituted phenyl variant . Methoxynaphthofuran (Compound 9): A bulkier substituent with electron-donating methoxy groups showed superior antibacterial activity (MIC: 4–8 µg/mL), suggesting steric and electronic tuning are critical .

Functional Group Variations

Ethyl Methanesulfonate vs. Acetate/Sulfanyl Groups :

• Ethyl Acetate Derivatives (Compounds 1771, 9–14) : The acetate ester provides moderate hydrophilicity, balancing solubility and membrane penetration. For example, Compound 14 (thiadiazole analog) showed reduced activity (MIC: 32 µg/mL), highlighting the importance of the oxadiazole core .
• Sulfanyl Linkers (Ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate) : The sulfanyl group introduces conformational rigidity due to an 80.07° dihedral angle between planar units, which may restrict binding to flexible biological targets .

Physicochemical Properties

Property	Target Compound	Ethyl Acetate Analogs	Sulfanyl Analogs
Solubility	Moderate (polar sulfonate)	Low (lipophilic acetate)	Low (rigid sulfanyl)
Stability	Hydrolytically sensitive	Stable under neutral pH	Stable (no leaving group)
Crystallinity	Likely amorphous	Crystalline (HPLC >95%)	Crystalline (X-ray confirmed)

Biological Activity

2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate is a derivative of the oxadiazole family, known for its diverse biological activities. This compound has garnered attention due to its potential applications in pharmaceuticals, particularly in antimicrobial and anti-inflammatory therapies. This article reviews the synthesis, characterization, and biological activities of this compound, supported by relevant data tables and case studies.

Synthesis and Characterization

The synthesis of 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate typically involves the reaction of 5-phenyl-1,3,4-oxadiazole with ethyl methanesulfonate. Various methods have been employed to enhance yield and purity, including microwave-assisted synthesis which has shown promising results in producing high yields with reduced reaction times .

Table 1: Synthesis Conditions for Oxadiazole Derivatives

Method	Reaction Time	Yield (%)	Notes
Conventional Heating	6-8 hours	50-65	Longer reaction time required
Microwave-Assisted	10 minutes	70-85	Faster synthesis with high yield
Solvent-Free Conditions	48 hours	60	No organic solvents used

Antimicrobial Activity

Research has demonstrated that derivatives of oxadiazoles exhibit significant antimicrobial properties. In particular, compounds similar to 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate have been tested against various bacterial strains. For instance, studies have shown that certain oxadiazole derivatives exhibit potent activity against Escherichia coli and Pseudomonas aeruginosa .

Antifungal Activity

The antifungal properties of oxadiazole derivatives have also been explored. Compounds related to our target have shown considerable effectiveness against fungal strains like Candida albicans . For example, one study reported that specific oxadiazole derivatives displayed antifungal activity comparable to established antifungal agents .

Anti-inflammatory Properties

The anti-inflammatory potential of oxadiazole derivatives is another area of interest. Research indicates that these compounds can inhibit inflammatory responses effectively. In animal models, certain derivatives have shown comparable effects to known anti-inflammatory drugs such as Indomethacin .

Case Studies

• Study on Antimicrobial Efficacy :
  • A series of synthesized oxadiazoles were tested for antimicrobial activity. The results indicated that compounds with halogen substitutions exhibited enhanced antibacterial properties against both Gram-positive and Gram-negative bacteria.
• Evaluation of Anti-inflammatory Effects :
  • In a rat model induced with formalin for inflammation assessment, derivatives showed significant reduction in paw swelling at doses comparable to standard anti-inflammatory medications.

Q & A

Basic: What synthetic methodologies are employed to prepare 2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethyl methanesulfonate?

Answer:
The compound is typically synthesized via S-alkylation or nucleophilic substitution reactions. For example:

• Step 1 : React 5-phenyl-1,3,4-oxadiazole-2-thiol with ethyl chloroacetate in an alkali medium (e.g., NaOH) to form intermediates like ethyl 2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)acetate .
• Step 2 : Introduce methanesulfonate groups via reaction with methanesulfonyl chloride under controlled conditions (e.g., THF solvent, 4–6 hours stirring) .
  Key considerations : Monitor reaction progress using thin-layer chromatography (TLC) and optimize pH to avoid side reactions (e.g., hydrolysis). Purification often involves recrystallization from methanol or column chromatography .

Basic: What spectroscopic and analytical techniques are critical for characterizing this compound?

Answer:

• 1H/13C NMR : Assign signals for the oxadiazole ring protons (~8.0–8.5 ppm for aromatic protons) and methanesulfonate methyl group (~3.2 ppm) .
• X-ray crystallography : Determine crystal packing and confirm stereochemistry. For example, single-crystal studies at 173 K yield mean C–C bond deviations of 0.003 Å and R-factors <0.05 .
• Mass spectrometry : Confirm molecular weight (e.g., exact mass 322.0524 g/mol for related derivatives) .
  Note : Cross-validate data with elemental analysis to ensure purity (>95%) .

Advanced: How can crystallographic refinement challenges be addressed for derivatives of this compound?

Answer:

• Software : Use SHELXL/SHELXS for high-resolution refinement, especially for small-molecule structures. These programs handle twinning and high thermal motion via robust least-squares algorithms .
• Data quality : Collect diffraction data at low temperatures (e.g., 100 K) to reduce noise. For disordered methanesulfonate groups, apply ISOR/DFIX restraints to stabilize refinement .
• Validation : Check for R-factor convergence and use tools like PLATON to identify missed symmetry elements .

Advanced: How is structure-activity relationship (SAR) analysis conducted for antifungal or antiparasitic derivatives?

Answer:

• Targeted design : Introduce substituents (e.g., 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide) to enhance interactions with enzymes like CYP51 (sterol 14α-demethylase). Use co-crystallization data to map hydrogen bonds and π-π stacking in the enzyme’s binding pocket .
• Biological assays : Evaluate EC50 values against pathogens (e.g., Trypanosoma cruzi) using infected cardiomyocyte models . Optimize pharmacokinetics by modifying lipophilicity (logP) via methoxy or halogen substitutions .

Advanced: What strategies improve reaction yields in S-alkylation steps?

Answer:

• Catalysis : Use methanesulfonic acid (0.5–1.0 eq.) to accelerate thiol activation. Ultrasound irradiation reduces reaction time from 6 hours to <2 hours by enhancing mixing .
• Solvent optimization : Tetrahydrofuran (THF) or DMF improves solubility of oxadiazole intermediates. Avoid protic solvents to prevent hydrolysis of methanesulfonate groups .
• Workup : Precipitate products with ice-cold water and neutralize excess acid with NaOH to minimize byproducts .

Advanced: How are coumarin-oxadiazole conjugates evaluated for antimicrobial activity?

Answer:

• Synthesis : Couple 2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)acetate with coumarin derivatives via esterification (e.g., DCC/DMAP catalysis) .
• Testing : Perform minimum inhibitory concentration (MIC) assays against bacterial strains (e.g., S. aureus, E. coli). Compare activity to controls like ciprofloxacin.
• Mechanistic studies : Use fluorescence spectroscopy to assess membrane disruption or β-galactosidase inhibition .

Advanced: What are the toxicity profiling protocols for this compound?

Answer:

• In vitro : Conduct MTT assays on mammalian cell lines (e.g., HEK293) to determine IC50 values.
• In vivo : Administer doses (e.g., 10–100 mg/kg) in rodent models and monitor for respiratory irritation (H335) or skin sensitization (H315) .
• Metabolic stability : Use liver microsomes to assess CYP450-mediated degradation .

Advanced: How are computational methods integrated into drug design for oxadiazole derivatives?

Answer:

• Docking : Use AutoDock Vina to screen derivatives against targets like CYP51. Set grid boxes to cover the heme-binding region .
• MD simulations : Run 100-ns trajectories in GROMACS to evaluate binding stability. Analyze RMSD/RMSF plots to identify flexible residues affecting ligand affinity .